cytosaminomycin B
cytosaminomycin B
Brand Name:
Vulcanchem
CAS No.:
157878-03-0
VCID:
VC0120522
InChI:
InChI=1S/C26H37N5O8/c1-13-20(30(4)5)21(33)22(34)25(38-13)39-23-14(2)37-19(12-17(23)32)31-11-10-18(29-26(31)36)28-24(35)15-6-8-16(27-3)9-7-15/h6-11,13-14,17,19-23,25,27,32-34H,12H2,1-5H3,(H,28,29,35,36)/t13-,14+,17+,19+,20-,21+,22-,23+,25-/m1/s1
SMILES:
CC1C(C(C(C(O1)OC2C(OC(CC2O)N3C=CC(=NC3=O)NC(=O)C4=CC=C(C=C4)NC)C)O)O)N(C)C
Molecular Formula:
C26H37N5O8
Molecular Weight:
547.6 g/mol
cytosaminomycin B
CAS No.: 157878-03-0
Main Products
VCID: VC0120522
Molecular Formula: C26H37N5O8
Molecular Weight: 547.6 g/mol
CAS No. | 157878-03-0 |
---|---|
Product Name | cytosaminomycin B |
Molecular Formula | C26H37N5O8 |
Molecular Weight | 547.6 g/mol |
IUPAC Name | N-[1-[(2S,4S,5R,6S)-5-[(2R,3R,4S,5S,6R)-5-(dimethylamino)-3,4-dihydroxy-6-methyloxan-2-yl]oxy-4-hydroxy-6-methyloxan-2-yl]-2-oxopyrimidin-4-yl]-4-(methylamino)benzamide |
Standard InChI | InChI=1S/C26H37N5O8/c1-13-20(30(4)5)21(33)22(34)25(38-13)39-23-14(2)37-19(12-17(23)32)31-11-10-18(29-26(31)36)28-24(35)15-6-8-16(27-3)9-7-15/h6-11,13-14,17,19-23,25,27,32-34H,12H2,1-5H3,(H,28,29,35,36)/t13-,14+,17+,19+,20-,21+,22-,23+,25-/m1/s1 |
Standard InChIKey | UFIWZSNSJFCLAC-NIMFOLHWSA-N |
Isomeric SMILES | C[C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@H]2[C@@H](O[C@@H](C[C@@H]2O)N3C=CC(=NC3=O)NC(=O)C4=CC=C(C=C4)NC)C)O)O)N(C)C |
SMILES | CC1C(C(C(C(O1)OC2C(OC(CC2O)N3C=CC(=NC3=O)NC(=O)C4=CC=C(C=C4)NC)C)O)O)N(C)C |
Canonical SMILES | CC1C(C(C(C(O1)OC2C(OC(CC2O)N3C=CC(=NC3=O)NC(=O)C4=CC=C(C=C4)NC)C)O)O)N(C)C |
Synonyms | cytosaminomycin B |
PubChem Compound | 190895 |
Last Modified | Nov 11 2021 |
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